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Compound of Interest

Compound Name: Berkelium

cat. No.: B1215314

An In-depth Technical Guide to the Early Experiments and Isolation of Berkelium-243

Introduction

Berkelium (Bk), a synthetic transuranic element with atomic number 97, was first intentionally
synthesized and identified in December 1949 by a team of scientists at the University of
California, Berkeley.[1][2][3][4] The discovery was made by Glenn T. Seaborg, Stanley G.
Thompson, Albert Ghiorso, and Kenneth Street, Jr., who produced the isotope Berkelium-243.
[2][3] This event marked the discovery of the fifth transuranic element.[1] The element was
named after the city of Berkeley, California, where the discovery took place.[2][5] This guide
provides a detailed overview of the pioneering experiments that led to the synthesis and
isolation of Berkelium-243, tailored for researchers and scientists in relevant fields.

Synthesis of Berkelium-243

The production of Berkelium-243 was achieved by bombarding a target of Americium-241 with
alpha particles (helium nuclei) using the 60-inch cyclotron at the University of California,
Berkeley.[1][4][5][6] This nuclear reaction resulted in the formation of the Berkelium-243
isotope and the release of two free neutrons.[2][7]

Nuclear Reaction

The nuclear equation for the synthesis of Berkelium-243 is as follows:

24195Am + 42He — 24397Bk + 2%on[3][7]
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Experimental Protocol

The experimental setup involved the bombardment of a small quantity of Americium-241 with
high-energy alpha particles. The key parameters of this process are summarized in the table

below.
Parameter Value
Target Material Americium-241 (Am-241)
Target Mass Approximately 7 milligrams[4]
Projectile Alpha Particles (Helium Nuclei)
Accelerator 60-inch Cyclotron[4][5]
Alpha Particle Energy 30 to 35 MeV[8]
Bombardment Duration Approximately 6 hours[8]

Isolation and Chemical Separation

The isolation of the newly synthesized Berkelium-243 from the unreacted Americium-241 and
other fission products presented a significant challenge due to the minuscule amount of
Berkelium produced.[8] The separation process relied on a combination of precipitation and
ion-exchange chromatography.[4][8]

Experimental Protocol

o Dissolution: The americium target was first dissolved in acid following the bombardment.[5]

[9]

o Precipitation: Early separation steps involved precipitation methods to reduce the bulk of the
unreacted americium.[8] Unoxidized americium was precipitated as americium(lIl) fluoride.[8]

e lon-Exchange Chromatography: The final separation and identification were achieved using
ion-exchange chromatography at an elevated temperature.[4][10] A citric acid/ammonium
buffer solution was used as the eluent in a weakly acidic medium (pH = 3.5).[10] The
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chemical separation process was designed based on the anticipated trivalent (+3) and
tetravalent (+4) oxidation states of berkelium.[3]

Detection and Identification

The amount of Berkelium-243 produced was so small that it was not visible to the naked eye.
[9] Initial attempts to detect the new element by its alpha-particle emissions were unsuccessful.
[10] The identification of Berkelium-243 was ultimately confirmed through the detection of its
characteristic X-rays and conversion electrons.[10]

Properties and Decay of Berkelium-243

Berkelium-243 is a radioactive isotope with a relatively short half-life. Its primary mode of
decay is through electron capture, with a small percentage undergoing alpha decay.[8][11]

Quantitative Data for Berkelium-243

Property Value

Half-Life 4.5 hours[9][11]

Decay Modes

Electron Capture (to 243Cm) ~99.85%[11]

Alpha Decay (to 2°Am) ~0.15%[11]

Decay Energies

Electron Capture 1.508 MeV[11]

Alpha Particle (max energy) 6.72 MeV (30% abundance)[8]

Alpha Particle 6.55 MeV (53% abundance)[8]

Alpha Particle 6.20 MeV (17% abundance)[8]
Visualizations

Experimental Workflow for Berkelium-243 Synthesis and
Isolation
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Caption: Workflow for the synthesis and isolation of Berkelium-243.

Decay Pathway of Berkelium-243
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Caption: Decay pathway of the Berkelium-243 isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215314#early-experiments-and-isolation-of-
berkelium-243]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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